molecular formula C22H18BrFN4O2 B2938152 N-(4-bromo-2-fluorophenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide CAS No. 1251581-03-9

N-(4-bromo-2-fluorophenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide

Cat. No. B2938152
CAS RN: 1251581-03-9
M. Wt: 469.314
InChI Key: YJGIDPRKCCTJDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-bromo-2-fluorophenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C22H18BrFN4O2 and its molecular weight is 469.314. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromo-2-fluorophenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromo-2-fluorophenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Imaging Applications

Compounds within the pyrazolo[1,5-a]pyrimidineacetamide series, closely related to the one , have been utilized for imaging the translocator protein (18 kDa) using PET (Positron Emission Tomography). For instance, DPA-714, a compound with a fluorine atom in its structure, allows for fluorine-18 labeling and in vivo imaging, highlighting its potential in neuroinflammation and neurodegenerative disorder studies (Dollé et al., 2008).

Medicinal Chemistry and Drug Discovery

The synthesis and biological evaluation of pyrazolo[1,5-a]pyrimidine derivatives have shown significant promise in binding the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. These derivatives exhibit subnanomolar affinity for TSPO, similar to DPA-714, demonstrating their potential in neuroinflammation PET imaging and possibly in the development of therapeutic agents for neurodegenerative diseases (Damont et al., 2015).

Antibacterial and Antifungal Activity

Compounds synthesized from pyrimidine and isoniazid derivatives have shown significant antibacterial, antifungal, and antituberculosis activity, indicating their potential in addressing various microbial infections. These derivatives were synthesized by condensation reactions and screened for in vitro activity against multiple pathogens, showcasing their pharmaceutical applications (Soni & Patel, 2017).

Antitumor Activities

Certain pyrimidin-2-yl acetamide derivatives have been studied for their antitumor activities, demonstrating the versatility of this chemical framework in the development of novel anticancer agents. These studies involve the synthesis, characterization, and in vitro biological evaluation of these compounds, further illustrating the potential of pyrimidine derivatives in cancer research (Jing, 2011).

Mechanism of Action

properties

IUPAC Name

N-(4-bromo-2-fluorophenyl)-2-(3-ethyl-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H18BrFN4O2/c1-2-27-13-25-20-16(14-6-4-3-5-7-14)11-28(21(20)22(27)30)12-19(29)26-18-9-8-15(23)10-17(18)24/h3-11,13H,2,12H2,1H3,(H,26,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YJGIDPRKCCTJDR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C=NC2=C(C1=O)N(C=C2C3=CC=CC=C3)CC(=O)NC4=C(C=C(C=C4)Br)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H18BrFN4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

469.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-bromo-2-fluorophenyl)-2-(3-ethyl-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.